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Compound of Interest

Compound Name: 2-MAPB (hydrochloride)
CAS No.: 100389-74-0
Cat. No.: B570516
Get Quote
. J

Executive Summary

This technical guide provides a rigorous characterization of 2-MAPB hydrochloride, a structural
isomer of the entactogens 5-MAPB and 6-MAPB.[1] While often conflated with its more popular
isomers, 2-MAPB possesses distinct physicochemical properties driven by the attachment of
the alkylamine chain at the 2-position of the benzofuran ring.

This document is designed for researchers requiring precise data for analytical method
development, formulation stability, and pharmacokinetic profiling. It synthesizes established
forensic data (SWGDRUG) with theoretical modeling to fill gaps where experimental literature
is sparse.[1]

Molecular Identity & Structural Analysis[1][2]

The core distinction of 2-MAPB is the furan ring substitution pattern. Unlike 5-MAPB
(substitution on the benzene ring), 2-MAPB is substituted on the furan ring, significantly altering
its electronic distribution and metabolic stability.[1]
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hemical Identifiers[2[2][4](5][6]

Parameter Value

1-(1-benzofuran-2-yl)-N-methylpropan-2-amine

UPAC Name hydrochloride

Common Name 2-MAPB HCI

CAS Number (Salt) 100389-74-0

CAS Number (Base) 806596-15-6

Molecular Formula C12H1sNO[1][2][3][4] - HCI

Molecular Weight 225.71 g/mol (Salt) / 189.25 g/mol (Base)
SMILES (Salt) CNCC1=CC2=CC=CC=C201.ClI

Synthetic Route & Salt Formation

The hydrochloride salt is the preferred form for research due to the volatility and oxidation
susceptibility of the free base.

Nitroethane LiAIH4 Reduction HCI (gas) in
NH40Ac, Reflux ] " HF 2-MAPB Free Base Diethyl Ether 2-MAPB HCI
Genzofuran-2-carboxaldehyd9—> Nitropropene Intermediate (Oily Liquid) (Crystalline Solid)

Click to download full resolution via product page

Figure 1: Synthetic pathway and salt formation logic. The final HCI addition step stabilizes the
amine.

Physicochemical Profile
Solid-State Properties

The hydrochloride salt typically precipitates as a white to pale yellow crystalline powder.[1]
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Property Experimental Value Source/Method
Melting Point 131.2°C SWGDRUG Monograph [1]
Pale yellow/White crystalline ] )
Appearance Visual Inspection
powder
Hygroscopicity Moderate Requires desiccation

Solution-State Properties

Solubility data is critical for preparing stock solutions for in vitro assays.[1]

Solvent Solubility (approx.) Application

PBS (pH 7.2) 10 mg/mL Biological Assays
Ethanol 10 mg/mL Stock Solutions
DMSO 25 mg/mL High-Conc.[1] Stocks
DMF 25 mg/mL Organic Synthesis

lonization & Lipophilicity (Critical for Bioavailability)

Since specific experimental pKa values for 2-MAPB are rare in open literature, we rely on
structural analogs and computational prediction, validated by the protocols below.

e Predicted pKa: ~10.1 (Secondary amine).[1]

e Predicted LogP: ~2.7 (Base form).[1][5]

Protocol A: Potentiometric pKa Determination

Use this protocol to experimentally validate the pKa.

e Preparation: Dissolve 5 mg of 2-MAPB HCI in 20 mL of degassed 0.1 M KCI (ionic strength
adjustor).
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e Titration: Titrate with 0.1 M NaOH using an automatic potentiometric titrator (e.g., Mettler
Toledo) under inert gas (N2) to prevent carbonate formation.

 Calculation: Plot pH vs. Volume of NaOH. The pKa is the pH at the half-equivalence point of
the amine deprotonation.

» Validation: Use a standard (e.g., quinine) to calibrate the electrode response.

Analytical Fingerprinting

Reliable identification requires correlating multiple spectral technigues.

Mass Spectrometry (GC-MS)

The fragmentation pattern is distinct for the 2-substituted isomer compared to the 5- and 6-
isomers.[1]

e Instrument: Agilent GC-MS (HP-5MS column).
e Retention Time: ~8.2 min (Method dependent).[1][6][4]

o Key Fragments (El, 70eV):

mlz Intensity Fragment Identity

188 Base Peak (100%) [M-H]* (Loss of hydrogen)
157 Major Loss of methylamine moiety
131 Minor Benzofuran cation

Immonium ion (C3H8N™) -
58 Significant Characteristic of N-methyl

amines

Fourier Transform Infrared (FTIR)

Mode: Attenuated Total Reflectance (ATR)

e 2962 cm~1: C-H stretch (alkyl).[1]
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2467 cm~1: Amine salt (N-H*) stretch (broad).[1]

1612 cm~1: Aromatic ring breathing (Benzofuran).[1]

1485 cm~1: C-H bending.

754 cm~1: C-H out-of-plane bending (Ortho-substituted benzene ring).[1]

Analytical Decision Tree

Use the following workflow to confirm identity and purity.

Unknown Sample

Solubility Test
(Water/MeOH)

Colorimetric Test
(Marquis Reagent)

Presumptive Positive

onfirm Isomer (2 vs 5/6)

1H-NMR (D20/MeOD)

Confirmed 2-MAPB HCIT

Click to download full resolution via product page
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Figure 2: Analytical workflow for differentiating 2-MAPB from positional isomers.

Stability & Metabolic Pathways[1]
Stability Profile

e Thermal: Stable up to melting point (131.2 °C).[1] Avoid temperatures >150 °C to prevent
thermal degradation of the amine salt.

» Hydrolytic: The benzofuran ring is generally stable to hydrolysis, but the salt can be
hygroscopic. Store in a desiccator.

» Photolytic: Benzofurans can undergo photo-oxidation.[1] Store in amber vials.

Metabolic Degradation (In Vivo Context)

Based on forensic toxicology reports [2], 2-MAPB undergoes metabolism similar to other

Nor-2-MAPB
(N-demethylation)

Hydroxy-2-MAPB Glucuronide
(Ring Hydroxylation) Conjugate

benzofurans.[1]

CYP450

Click to download full resolution via product page

Figure 3: Primary metabolic pathways identified in forensic case studies.[1]

Safety & Handling (GHS)[1]

Signal Word:WARNING
e H302: Harmful if swallowed.
e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]
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o H335: May cause respiratory irritation.[2]

Handling Protocol:

o Always handle within a Class Il Biosafety Cabinet or chemical fume hood.

o Wear nitrile gloves and safety goggles.

 In case of spill: Neutralize with dilute sodium bicarbonate before wiping with methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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